Cas no 1797335-32-0 (8-(3-methoxyphenyl)sulfonyl-8-azabicyclo[3.2.1]oct-3-ene)

8-(3-Methoxyphenyl)sulfonyl-8-azabicyclo[3.2.1]oct-3-ene is a bicyclic sulfonamide derivative featuring a methoxyphenyl substituent on the sulfonyl group. This compound is of interest due to its rigid azabicyclic core, which imparts structural stability and potential selectivity in binding interactions. The sulfonyl moiety enhances electrophilic character, making it a versatile intermediate in medicinal chemistry and organic synthesis. The methoxy group provides additional functionalization opportunities for further derivatization. Its unique scaffold may be valuable in the development of pharmacologically active compounds, particularly in targeting central nervous system (CNS) receptors or enzyme inhibitors. The compound's well-defined stereochemistry and synthetic accessibility further contribute to its utility in research applications.

8-(3-methoxyphenyl)sulfonyl-8-azabicyclo[3.2.1]oct-3-ene structure

1797335-32-0 structure

Product Name:8-(3-methoxyphenyl)sulfonyl-8-azabicyclo[3.2.1]oct-3-ene

CAS No:1797335-32-0

MF:C₁₄H₁₇NO₃S

MW:279.354682683945

CID:5372097

Update Time:2025-11-01

8-(3-methoxyphenyl)sulfonyl-8-azabicyclo[3.2.1]oct-3-ene Chemical and Physical Properties

Names and Identifiers

- 8-(3-methoxyphenyl)sulfonyl-8-azabicyclo[3.2.1]oct-3-ene
- Inchi： 1S/C14H17NO3S/c1-18-13-6-3-7-14(10-13)19(16,17)15-11-4-2-5-12(15)9-8-11/h2-4,6-7,10-12H,5,8-9H2,1H3
- InChI Key： YEZYZXOILHWLMV-UHFFFAOYSA-N
- SMILES： C12N(S(C3=CC=CC(OC)=C3)(=O)=O)C(CC1)C=CC2

8-(3-methoxyphenyl)sulfonyl-8-azabicyclo[3.2.1]oct-3-ene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6471-2906-2μmol	8-(3-methoxybenzenesulfonyl)-8-azabicyclo[3.2.1]oct-2-ene	1797335-32-0	90%+	2μl	$85.5	2023-04-25
Life Chemicals	F6471-2906-1mg	8-(3-methoxybenzenesulfonyl)-8-azabicyclo[3.2.1]oct-2-ene	1797335-32-0	90%+	1mg	$81.0	2023-04-25
Life Chemicals	F6471-2906-2mg	8-(3-methoxybenzenesulfonyl)-8-azabicyclo[3.2.1]oct-2-ene	1797335-32-0	90%+	2mg	$88.5	2023-04-25

8-(3-methoxyphenyl)sulfonyl-8-azabicyclo[3.2.1]oct-3-ene Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 8-(3-methoxyphenyl)sulfonyl-8-azabicyclo[3.2.1]oct-3-ene

Introduction to 8-(3-methoxyphenyl)sulfonyl-8-azabicyclo[3.2.1]oct-3-ene (CAS No. 1797335-32-0)

8-(3-methoxyphenyl)sulfonyl-8-azabicyclo[3.2.1]oct-3-ene, identified by its Chemical Abstracts Service (CAS) number 1797335-32-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This bicyclic sulfonamide derivative has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research in drug discovery and development.

The molecular structure of 8-(3-methoxyphenyl)sulfonyl-8-azabicyclo[3.2.1]oct-3-ene consists of a bicyclic framework with an azabicyclo[3.2.1]octane core, which is functionalized with a sulfonyl group at the 8-position and a 3-methoxyphenyl moiety at the 3-position of the bicyclic system. This arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets.

In recent years, there has been growing interest in the development of sulfonamide-based compounds due to their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both a sulfonyl group and an azabicyclo moiety in 8-(3-methoxyphenyl)sulfonyl-8-azabicyclo[3.2.1]oct-3-ene suggests that it may exhibit multiple pharmacological effects, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The bicyclic structure provides rigidity, which can enhance binding affinity to biological targets, while the sulfonyl and methoxyphenyl groups introduce polar and aromatic interactions, respectively. These features make 8-(3-methoxyphenyl)sulfonyl-8-azabicyclo[3.2.1]oct-3-ene an attractive molecule for medicinal chemists seeking to develop novel therapeutic agents.

Recent studies have demonstrated that sulfonamide derivatives can modulate various biological pathways by interacting with enzymes and receptors. For instance, some sulfonamides have been shown to inhibit carbonic anhydrase, an enzyme involved in pH regulation and implicated in several diseases such as glaucoma and cancer. The structural motif of 8-(3-methoxyphenyl)sulfonyl-8-azabicyclo[3.2.1]oct-3-ene bears resemblance to known carbonic anhydrase inhibitors, suggesting that it may possess similar inhibitory activity.

Moreover, the azabicyclo[3.2.1]octane core is a privileged scaffold in drug discovery due to its ability to mimic natural amino acid structures and interact with biological targets in a similar manner. This structural feature has been exploited in the development of various bioactive compounds, including protease inhibitors and kinase inhibitors. The incorporation of a sulfonyl group into this scaffold further enhances its potential as a pharmacophore by providing additional hydrogen bonding opportunities and electronic modulation.

The synthesis of 8-(3-methoxyphenyl)sulfonyl-8-azabicyclo[3.2.1]oct-3-ene presents both challenges and opportunities for synthetic chemists. The construction of the azabicyclo[3.2.1]octane ring system requires careful selection of starting materials and reaction conditions to ensure high yield and purity. Additionally, the introduction of the sulfonyl group at the 8-position necessitates precise functionalization techniques to avoid unwanted side reactions.

In conclusion, 8-(3-methoxyphenyl)sulfonyl-8-azabicyclo[3.2.1]oct-3-ene (CAS No. 1797335-32-0) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of structural features makes it an excellent candidate for further exploration in drug discovery, particularly in the development of novel sulfonamide-based therapeutics.